Cas no 117860-58-9 (Methyl 2-methyl-5-(phenylmethoxycarbonylamino)pyrazole-3-carboxylate)

• Product Name: Methyl 2-methyl-5-(phenylmethoxycarbonylamino)pyrazole-3-carboxylate
• CAS No: 117860-58-9
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 1207007
• PubChem ID: 14266058
• Update Time: 2025-04-20

Methyl 2-methyl-5-(phenylmethoxycarbonylamino)pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-5-(phenylmethoxycarbonylamino)pyrazole-3-carboxylate
• methyl 3-benzyloxycarbonylamino-1-methylpyrazole-5-carboxylate
• NSC742391
• AGN-PC-000VKW
• methyl 3-&lt
• (benzyloxycarbonyl)amino&gt
• -1-methylpyrazole-5-carboxylate
• SureCN1267682
• methyl 3-benzyloxycarbonylamino-1-methylpyrazole-5-carboxylate; NSC742391; AGN-PC-000VKW; methyl 3-< (benzyloxycarbonyl)amino> -1-methylpyrazole-5-carboxylate; SureCN1267682;
• NSC-742391
• Methyl 3-{[(benzyloxy)carbonyl]amino}-1-methyl-1H-pyrazole-5-carboxylate
• DTXSID70558169
• SCHEMBL1267682
• 5-benzyloxycarbonylamino-2-methyl-2H-pyrazole-3-carboxylic acid methyl ester
• 117860-58-9
• RZXWEGHNHTVPFC-UHFFFAOYSA-N
• DB-119389

• Inchi： 1S/C14H15N3O4/c1-17-11(13(18)20-2)8-12(16-17)15-14(19)21-9-10-6-4-3-5-7-10/h3-8H,9H2,1-2H3,(H,15,16,19)
• InChI Key： RZXWEGHNHTVPFC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=O)OC)N(C)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 289.10635
• Monoisotopic Mass: 289.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• PSA: 82.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls